molecular formula C36H58O9 B1253068 soyasapogenol B 3-O-beta-glucuronide

soyasapogenol B 3-O-beta-glucuronide

Cat. No.: B1253068
M. Wt: 634.8 g/mol
InChI Key: NARQRJFIZNOSJV-JIHAXZPOSA-N
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Description

Soyasapogenol B 3-O-beta-glucuronide is a triterpenoid saponin that is the 3-O-beta-glucuronide of soyasapogenol B. It is a beta-D-glucosiduronic acid and a triterpenoid saponin. It derives from a soyasapogenol B. It is a conjugate acid of a soyasapogenol B 3-O-beta-glucuronate.

Scientific Research Applications

Structural Characterization and Derivatives

Soyasapogenol B 3-O-beta-glucuronide, a triterpenoid saponin, has been a subject of structural characterization in various studies. Mahato (1991) elucidated the structure of a new triterpenoid saponin, hispidacin, which is closely related to soyasapogenol B, using a combination of mass spectrometry and NMR spectroscopy (Mahato, 1991). Another study by Yoshikawa et al. (1985) identified sophoraflavoside I, a bisdesmoside of soyasapogenol B, from Sophora flavescens AITON, suggesting the diversity of this compound's derivatives in various plants (Yoshikawa et al., 1985).

Hepatoprotective Activity

Research has indicated the hepatoprotective properties of soyasapogenol B and its glucuronides. A study by Kinjo et al. (2003) showed that the monoglucuronide of soyasapogenol B exhibited significant hepatoprotective activity in human liver-derived cell lines, highlighting its potential in liver health (Kinjo et al., 2003).

Biosynthesis in Engineered Yeast

Li et al. (2021) developed a method for the biosynthesis of soyasapogenol B in engineered Saccharomyces cerevisiae, demonstrating its potential for large-scale production and application in food and healthcare (Li et al., 2021).

Metabolism by Human Intestinal Microflora

Chang et al. (2009) investigated the metabolism of Soyasaponin I, a major constituent of soybean, by human intestinal microflora, finding that it was metabolized to soyasapogenol B, which exhibited both estrogenic activity and cytotoxicity against various cell lines (Chang et al., 2009).

Anti-Obesity and Anti-Diabetic Effects

Iwamoto et al. (2018) reported that soyasapogenol B reduces cellular triglyceride levels in mouse adipocyte cells by accelerating triglyceride lipolysis, suggesting its potential in addressing obesity and diabetes (Iwamoto et al., 2018).

Properties

Molecular Formula

C36H58O9

Molecular Weight

634.8 g/mol

IUPAC Name

(2S,3S,4S,5R,6R)-6-[[(3S,4S,4aR,6aR,6bS,8aR,9R,12aS,14aR,14bR)-9-hydroxy-4-(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid

InChI

InChI=1S/C36H58O9/c1-31(2)16-20-19-8-9-22-33(4)12-11-24(44-30-27(41)25(39)26(40)28(45-30)29(42)43)34(5,18-37)21(33)10-13-36(22,7)35(19,6)15-14-32(20,3)23(38)17-31/h8,20-28,30,37-41H,9-18H2,1-7H3,(H,42,43)/t20-,21+,22+,23+,24-,25-,26-,27+,28-,30+,32+,33-,34+,35+,36+/m0/s1

InChI Key

NARQRJFIZNOSJV-JIHAXZPOSA-N

Isomeric SMILES

C[C@]12CC[C@@H]([C@]([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@H]4CC(C[C@H]5O)(C)C)C)C)C)(C)CO)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)C(=O)O)O)O)O

Canonical SMILES

CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(CCC2(C(C1)O)C)C)C)(C)CO)OC6C(C(C(C(O6)C(=O)O)O)O)O)C)C

Origin of Product

United States

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